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Compound of Interest

Compound Name: Methyl formate-d

CAS No.: 23731-38-6

Cat. No.: B1588006 Get Quote

Understanding the specific hazards of Methyl formate-d is critical to appreciating the necessity

of each piece of PPE. The primary risks are its extreme flammability and its potential for harm

through inhalation, ingestion, and eye/skin contact.[3][4][5]

Key Hazards of Methyl Formate-d:
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Hazard Category Description Potential Consequences

Extreme Flammability

Classified as a Class IA

Flammable Liquid with a very

low flash point of -32°C

(-25.6°F) and a wide explosive

range (5% to 23% by volume

in air).[5][6][7] Vapors are

heavier than air and can travel

to a distant ignition source.[7]

[8]

Flash fires, vapor explosions.

Containers may explode when

heated.[7]

Inhalation Toxicity

Harmful or toxic if inhaled.[5] It

can cause respiratory tract

irritation, chest tightness, and

difficulty breathing.[6][9] High

concentrations can depress

the central nervous system,

leading to dizziness, and in

severe cases,

unconsciousness or death.[9]

Irritation of the nose and

throat, pulmonary edema (fluid

in the lungs), and systemic

toxic effects.[9]

Eye Irritation

Causes serious eye irritation.

[3][4] Direct contact with the

liquid or high concentrations of

vapor can result in pain,

redness, and potential eye

damage.[9]

Significant discomfort and

potential for lasting injury.

Contact lenses should not be

worn when handling this

substance.[9]

Skin Contact

Can be absorbed through the

skin.[6] Prolonged or repeated

contact may cause drying,

cracking, and dermatitis.[9]

Skin irritation and potential for

systemic absorption.[5]

Ingestion Toxicity Harmful if swallowed.[4][5]
Can lead to serious health

hazards.[4]
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The selection of PPE is not a one-size-fits-all approach; it depends on the scale and nature of

the work being performed. All handling of Methyl formate-d must be conducted within a

certified chemical fume hood to control vapor exposure.[8]

Minimum PPE for All Operations:
Eye and Face Protection: Chemical splash goggles are mandatory.[8] If there is a significant

risk of splashing, a face shield should be worn in addition to goggles.[9]

Hand Protection: Wear appropriate chemical-resistant gloves.[8] The specific glove material

should be chosen based on manufacturer compatibility data for Methyl Formate. Nitrile

gloves may be suitable for incidental contact, but for extended use or immersion, a more

resistant material like butyl rubber or Viton™ should be considered. Always inspect gloves

for tears or holes before use.

Body Protection: A flame-resistant laboratory coat is essential due to the high flammability of

the substance.[10] Appropriate protective clothing should be worn to prevent any possibility

of skin exposure.[8]

Footwear: Closed-toe shoes made of a non-porous material are required.

Respiratory Protection:
Under normal operating conditions within a properly functioning chemical fume hood,

respiratory protection is typically not required. However, it becomes critical in specific

scenarios:

Emergency Situations (e.g., large spills): A self-contained breathing apparatus (SCBA) is

necessary for entry into areas with unknown or high concentrations of vapor.[6]

Exceeding Exposure Limits: If there is a potential to exceed the OSHA Permissible Exposure

Limit (PEL) of 100 ppm over an 8-hour work shift, a NIOSH-approved respirator is required.

[8][9] The type of respirator depends on the concentration, ranging from a supplied-air

respirator at 1000 ppm to a full-facepiece SCBA for emergency conditions.[6]

The following diagram illustrates the decision-making process for PPE selection.
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Workflow: PPE Selection for Methyl Formate-d

Risk Assessment

PPE Configuration

Start: Assess Task
(e.g., transfer, reaction)

Is work performed in a
certified chemical fume hood?

Assess Scale & Splash Risk

Yes

STOP!
Do not proceed without

a functioning fume hood.

No

Minimum Required PPE:
- Flame-Resistant Lab Coat
- Chemical Splash Goggles

- Appropriate Gloves
- Closed-Toe Shoes

Small Scale (<50mL)
Low Splash Potential Add Face Shield

Large Scale (>50mL) or
High Splash Potential

Proceed with Experiment

Click to download full resolution via product page

Caption: Decision workflow for selecting appropriate PPE.
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Part 3: Operational and Disposal Plans
A robust safety plan extends beyond wearing PPE. It encompasses the entire lifecycle of the

chemical in the laboratory, from handling to disposal.

Step-by-Step Handling Protocol:
Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Remove all ignition sources from the immediate area, including hot plates, open flames,

and spark-producing equipment.[4][11]

Ground and bond containers when transferring material to prevent static discharge.[7][8]

Have spill control materials (activated carbon adsorbent or other appropriate absorbent)

and a Class B fire extinguisher readily available.[4][8]

Execution:

Don all required PPE as determined by your risk assessment.

Perform all manipulations of Methyl formate-d well within the fume hood.

Keep containers tightly closed when not in use.[7][12]

Post-Handling:

Thoroughly wash hands and any potentially exposed skin after removing gloves.[9]

Clean the work area.

Properly manage all waste generated.

Disposal Plan:
Deuterated waste should be treated as hazardous chemical waste.[1] Proper segregation and

labeling are crucial for safe disposal.
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Waste Segregation: Collect all waste containing Methyl formate-d (including rinsate from

cleaning glassware) in a dedicated, clearly labeled hazardous waste container.[1] Do not mix

with other waste streams, especially incompatible materials like strong oxidizers, acids, or

bases.[8]

Container Management: Use an approved, sealable container. Label it clearly as "Hazardous

Waste: Methyl Formate-d, Flammable Liquid".

Storage: Store the sealed waste container in a designated satellite accumulation area, away

from ignition sources and in a well-ventilated location.[13]

Disposal: Arrange for pickup and disposal through your institution's Environmental Health

and Safety (EHS) department.[1] Never dispose of Methyl formate-d down the drain.[11]

The following diagram outlines the required waste disposal procedure.
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Workflow: Methyl Formate-d Waste Disposal

Waste Generated
(e.g., excess reagent, rinsate)

Segregate into designated
'Flammable Liquid, Non-Halogenated,

Deuterated' waste stream.

Use approved hazardous
waste container.

Label Container:
- 'Hazardous Waste'
- 'Methyl Formate-d'
- 'Flammable Liquid'

Store in designated Satellite
Accumulation Area (SAA).

Keep container closed.

Request pickup by
Environmental Health &

Safety (EHS).

Disposal Complete

Click to download full resolution via product page

Caption: Step-by-step waste disposal workflow.
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Preparedness is key to mitigating the impact of an accident.

Spill:

Evacuate non-essential personnel.

Remove all ignition sources.

Wearing full PPE (including respiratory protection if necessary), cover the spill with an

activated carbon adsorbent or other non-combustible absorbent material.[8]

Collect the material into a closed container for disposal as hazardous waste.[8]

Ventilate the area.

Fire:

For a small fire, use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.

[4][8] Do not use water, as it will spread the flammable liquid.[13]

For a large fire, evacuate the area immediately and activate the fire alarm.

Personnel Exposure:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[5][6]

Skin: Remove contaminated clothing and wash the affected area with soap and plenty of

water.[5][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4][5]

By adhering to these rigorous safety protocols, researchers can confidently and safely utilize

Methyl formate-d, harnessing its unique properties to advance scientific discovery while
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ensuring the highest standards of laboratory safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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